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Compound of Interest

Compound Name: 2,4-D methyl ester-d3

Cat. No.: B15143857

In-Depth Technical Guide: 2,4-D Methyl Ester-d3

This technical guide provides a comprehensive overview of the material safety data for 2,4-D
methyl ester-d3, compiled for researchers, scientists, and professionals in drug development.
The information presented is synthesized from available data for the structurally analogous
non-deuterated compound, 2,4-D methyl ester, due to the limited availability of a specific
Material Safety Data Sheet (MSDS) for the deuterated form. The primary difference between
the two compounds is the molecular weight.

Chemical and Physical Properties

The physical and chemical properties of 2,4-D methyl ester are summarized below. These
values are critical for safe handling, storage, and experimental design.
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Property Value Source
Molecular Formula CoHsD3Cl203 [1]
Molecular Weight 238.08 g/mol [1]
Appearance Solid [2]
Vapor Pressure 0.0023 mmHg [2][3]
CAS Number (for non-

1928-38-7 [2][4][5]
deuterated form)
Molecular Formula (for non-

CoHsCl203 [2][41[5]
deuterated form)
Molecular Weight (for non-

235.06 g/mol [2][4]1[5]

deuterated form)

Hazard Identification and Toxicological Data

2,4-D methyl ester is classified as a hazardous substance. The following tables summarize the
GHS classifications and available toxicological data. It is important to note that the toxicity of
2,4-D depends on its chemical form (acid, salts, or esters).[6] The ester forms, such as the
methyl ester, can be particularly toxic to aquatic life.[6]

GHS Classification
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Hazard Statement Code Description

Acute toxicity, oral H302 Harmful if swallowed.[2]

May cause an allergic skin

Skin sensitization H317 )
reaction.[2]

Serious eye damage H318 Causes serious eye damage.
Specific target organ toxicity - H335 May cause respiratory
single exposure irritation.
Hazardous to the aquatic ) o

) H400 Very toxic to aquatic life.
environment, acute hazard
Hazardous to the aquatic a1 Harmful to aquatic life with
environment, long-term hazard long lasting effects.

. for 2.4- Lits § |

Exposure Route Species LDso/LCso Finding
Oral Rat 639 - 1646 mg/kg Low toxicity.[7]
More toxic than in
Oral Mouse 138 mg/kg
rats.[7]
Dermal Rabbit 1829 - >2000 mg/kg Low toxicity.[7]

Note: The ester forms of 2,4-D are considered slight skin irritants, while the acid and salt forms
are highly toxic to eye tissue.[7] Excessive exposure may target the nerves, heart, liver, and
kidneys.[3][8]

Experimental Protocols

Detailed experimental protocols for 2,4-D methyl ester-d3 are not readily available in the
public domain. Researchers should refer to established methodologies for handling and testing
similar phenoxy herbicides. Standard toxicology assays, such as those outlined by the OECD
for acute oral, dermal, and inhalation toxicity, as well as for eye and skin irritation, should be
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adapted. For environmental fate studies, protocols for assessing biodegradability, soil
adsorption/desorption, and aquatic toxicity are recommended.

Mode of Action: Synthetic Auxin Pathway

2,4-D and its esters act as synthetic auxins, a class of plant growth regulators.[9] They mimic
the natural plant hormone auxin, leading to uncontrolled and unsustainable growth in
susceptible broadleaf weeds, ultimately causing cell death.[10] This mechanism involves
translocation of the herbicide to the plant's meristems, where it disrupts normal growth

processes.[9]
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Susceptible Plant

2,4-D Methyl Ester-d3, Application Absorption to vascular system T i accumulation Meristematic Tissues hormonal disruption Uncontrolled Cell Growth leads to Plant_Death

Assess Situation
(Route of Exposure)

Swallowed On Skin In Eyes Inhaled

i First Aid Response; :

Rinse Mouth . . . . .
(Do Not Induce Vomiting) Wash with Soap & Water Rinse with Water (15-20 min) Move to Fresh Air

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4-D methyl ester-d3 material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143857#2-4-d-methyl-ester-d3-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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